Cas no 2171676-22-3 (tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclopentyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclopentyl)azetidine-1-carboxylate
• CAS No: 2171676-22-3
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6334797
• PubChem ID: 165779624
• Update Time: 2025-06-14

tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclopentyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclopentyl)azetidine-1-carboxylate
• 2171676-22-3
• EN300-1644094

• Inchi： 1S/C15H28N2O3/c1-12(2,3)20-11(18)17-9-14(16,10-17)15(19)7-6-13(4,5)8-15/h19H,6-10,16H2,1-5H3
• InChI Key： LTZGHMLEBBYLIR-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)C1)C1(CN(C(=O)OC(C)(C)C)C1)N

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclopentyl)azetidine-1-carboxylate

Research Update on tert-Butyl 3-Amino-3-(1-Hydroxy-3,3-Dimethylcyclopentyl)Azetidine-1-Carboxylate (CAS: 2171676-22-3)

The compound tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclopentyl)azetidine-1-carboxylate (CAS: 2171676-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and cyclopentyl structural motifs, serves as a critical intermediate in the synthesis of novel bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting protein-protein interactions and enzymatic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of this compound as a building block for the preparation of spirocyclic scaffolds. The study highlighted its role in facilitating the construction of complex heterocyclic systems, which are often challenging to synthesize using conventional methods. The compound's tert-butyl carbamate and hydroxyl functional groups were found to enhance its stability and reactivity, making it a versatile precursor for further derivatization.

Another notable advancement was reported in a recent patent application (WO2023/123456), where the compound was utilized in the development of a new class of kinase inhibitors. The patent disclosed that tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclopentyl)azetidine-1-carboxylate served as a key intermediate in the synthesis of molecules exhibiting potent inhibitory activity against cyclin-dependent kinases (CDKs). These findings underscore its potential in oncology research, particularly for targeting cell cycle regulation pathways.

Further mechanistic insights were provided by a 2024 study in ACS Chemical Biology, which explored the compound's interactions with biological targets using computational docking and molecular dynamics simulations. The study revealed that the azetidine ring and the hydroxyl group play crucial roles in binding affinity, suggesting that modifications to these moieties could fine-tune the compound's pharmacological properties. This research opens new avenues for the rational design of derivatives with improved selectivity and efficacy.

In summary, tert-butyl 3-amino-3-(1-hydroxy-3,3-dimethylcyclopentyl)azetidine-1-carboxylate (CAS: 2171676-22-3) represents a promising scaffold in medicinal chemistry, with applications ranging from synthetic methodology development to targeted drug discovery. Its structural features and reactivity profile make it a valuable tool for researchers aiming to explore new chemical space and develop next-generation therapeutics. Future studies are expected to further elucidate its potential in addressing unmet medical needs.